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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Cyanine5.5 hydrazide dichloride, a near-infrared (NIR) fluorescent dye.

Designed for researchers, scientists, and drug development professionals, this document

details the core characteristics, experimental protocols for its application in biomolecule

labeling, and the fundamental chemical reactions it undergoes.

Core Chemical and Physical Properties
Cyanine5.5 hydrazide dichloride is a carbonyl-reactive dye widely utilized for the fluorescent

labeling of biomolecules.[1] Its reactivity is centered on the hydrazide functional group, which

readily condenses with aldehydes and ketones to form stable hydrazone linkages.[1][2] This

makes it particularly suitable for labeling glycoproteins, where aldehyde groups can be

generated through periodate oxidation of sugar moieties.[1][3]

The key properties of Cyanine5.5 hydrazide dichloride are summarized in the tables below. It

is important to note that values for molecular weight, spectral properties, and quantum yield

can vary between different suppliers due to variations in the counter-ion and measurement

conditions.
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Property Value Source

Appearance Dark blue powder [4]

Molecular Formula C40H46Cl2N4O [5]

Molecular Weight 669.7 g/mol [5]

569.6 g/mol [6]

1159.13 g/mol [7]

Solubility Soluble in DMSO, DMF, DCM [5]

10 mM in DMSO [7]

Storage Conditions
Store at -20°C, protected from

light. Desiccate.
[1]

Spectral Properties
Property Value Source

Excitation Maximum (λex) 684 nm [1]

673 nm [5]

683 nm [7]

Emission Maximum (λem) 710 nm [1]

707 nm [5]

703 nm [7]

Molar Extinction Coefficient (ε) 198,000 cm⁻¹M⁻¹ [1]

209,000 cm⁻¹M⁻¹ [5]

250,000 cm⁻¹M⁻¹ [7]

Fluorescence Quantum Yield

(Φ)
0.2 [1][5]

0.27 [7]
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Reactivity and Mechanism
The primary utility of Cyanine5.5 hydrazide lies in its specific reactivity towards carbonyl groups

(aldehydes and ketones). The reaction proceeds via a nucleophilic addition of the hydrazide to

the carbonyl carbon, followed by dehydration to form a stable hydrazone bond. This reaction is

particularly effective for labeling glycoproteins after the generation of aldehyde groups through

mild periodate oxidation of sialic acid residues.
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Reaction of Cyanine5.5 Hydrazide with an Aldehyde

Reactants

Product

Cyanine5.5-Hydrazide
(R-NH-NH2)

Labeled Biomolecule
(R-NH-N=CH-R')

+

Biomolecule with Aldehyde
(R'-CHO)

Condensation

Water
(H2O)

Elimination
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Experimental Workflow for Glycoprotein Labeling

Prepare Reagents
- Glycoprotein

- Periodate Solution
- Cy5.5 Hydrazide Solution

Oxidize Glycoprotein
(Add Periodate)

Purify Oxidized Glycoprotein
(Desalting/Dialysis)

Labeling Reaction
(Add Cy5.5 Hydrazide)

Purify Labeled Glycoprotein
(Gel Filtration)

Characterize Labeled Glycoprotein
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Application Logic of Cyanine5.5 Hydrazide

Biomolecule of Interest
(e.g., Glycoprotein)

Presence of or
Induced Carbonyl Group

Covalent Labeling
(Hydrazone Bond)

Cyanine5.5 Hydrazide
Dichloride

Fluorescently Labeled
Biomolecule

Detection & Analysis
(e.g., In Vivo Imaging,

Fluorescence Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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